Cas no 253315-62-7 (5-Pyrimidinecarboxylic acid, 2-(1-pyrrolidinyl)-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(1-pyrrolidinyl)-, ethyl ester
• CAS No: 253315-62-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 1421967
• PubChem ID: 24903658
• Update Time: 2025-04-20

5-Pyrimidinecarboxylic acid, 2-(1-pyrrolidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(1-pyrrolidinyl)-, ethyl ester
• SCHEMBL6984326
• DB-086576
• 253315-62-7

• Inchi： 1S/C11H15N3O2/c1-2-16-10(15)9-7-12-11(13-8-9)14-5-3-4-6-14/h7-8H,2-6H2,1H3
• InChI Key： MLWXNRIYJDBACI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 257.09328
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives